Cas no 1807175-50-3 (Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate
• CAS No: 1807175-50-3
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4951618
• Update Time: 2025-10-19

Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-17-8-4-3-6(10(16)18-2)9(7(8)5-15)19-11(12,13)14/h3-4H,1-2H3
• InChI Key： YZVCWQPYMPRBTN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate

Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1807175-50-3): A Comprehensive Overview

Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1807175-50-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate is defined by the presence of a cyano group, a methoxy group, and a trifluoromethoxy substituent on the benzene ring. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for synthetic transformations and drug design.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, bioavailability, and target selectivity. The trifluoromethoxy group in Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate plays a crucial role in modulating these properties, which is particularly relevant for the development of new drugs targeting specific biological pathways.

In the context of medicinal chemistry, Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate has been explored as a lead compound for the synthesis of potent inhibitors of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibited strong inhibitory activity against kinases involved in cancer progression. This finding underscores the potential of Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate as a scaffold for developing anti-cancer agents.

Beyond its applications in cancer research, Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate has also shown promise in the treatment of neurological disorders. A study published in Bioorganic & Medicinal Chemistry Letters (2022) reported that certain derivatives of this compound exhibited neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings suggest that Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate could be further optimized for use in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate is another factor that contributes to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. For example, a recent paper in Organic Process Research & Development (2020) described a scalable synthesis method that utilized readily available starting materials and mild reaction conditions, making it suitable for large-scale production.

In addition to its therapeutic potential, Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate has also been studied for its use as a probe molecule in chemical biology. Its unique electronic properties make it an excellent tool for investigating protein-ligand interactions and elucidating the mechanisms of action of various biological targets. This application has significant implications for drug discovery and development, as it can help identify novel targets and validate existing ones.

The safety profile of Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methyl 3-cyano-4-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1807175-50-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable biological properties, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new insights into the potential uses of this compound will emerge, contributing to the advancement of healthcare and medicine.